[(2R)-2-hydroxy-3-[(5Z,8Z,11Z)-icosa-5,8,11-trienoyl]oxypropyl] 2-(trimethylazaniumyl)ethyl phosphate

Specification

• CAS No.: 1199257-41-4
• Molecular Formula: C28H52NO7P
• Molecular Weight: 545.7 g/mol
• IUPAC Name: [(2R)-2-hydroxy-3-[(5Z,8Z,11Z)-icosa-5,8,11-trienoyl]oxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
• Standard InChI: InChI=1S/C28H52NO7P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-28(31)34-25-27(30)26-36-37(32,33)35-24-23-29(2,3)4/h12-13,15-16,18-19,27,30H,5-11,14,17,20-26H2,1-4H3/b13-12-,16-15-,19-18-/t27-/m1/s1
• Standard InChI Key: YHGXYYIGHBPDMX-BUTFDPNWSA-N
• Isomeric SMILES: CCCCCCCC/C=C\C/C=C\C/C=C\CCCC(=O)OC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)O
• Canonical SMILES: CCCCCCCCC=CCC=CCC=CCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)O

Introduction

Chemical Structure and Properties

Molecular Architecture

LysoPC(20:3(5Z,8Z,11Z)) consists of three primary components:

• A glycerol backbone with an R-configuration at the second carbon.

• A polyunsaturated fatty acyl chain ((5Z,8Z,11Z)-icosa-5,8,11-trienoyl) esterified to the sn-1 position.

• A phosphocholine group linked to the sn-3 position.

The fatty acid chain contains 20 carbons with three cis double bonds at positions 5, 8, and 11, conferring significant structural flexibility and fluidity. The phosphocholine headgroup contributes to the molecule’s polarity, while the unsaturated tail enhances hydrophobic interactions.

Table 1: Key Chemical Properties

Property	Value/Description
Molecular Formula	$C_{28}H_{52}NO_{7}P$
Molecular Weight	545.7 g/mol
IUPAC Name	[(2R)-2-hydroxy-3-[(5Z,8Z,11Z)-icosa-5,8,11-trienoyl]oxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
SMILES Notation	CCCCCCCCC/C=C\C/C=C\C/C=C\CCCC(=O)OCC@HO
InChI Key	YHGXYYIGHBPDMX-BUTFDPNWSA-N
Parent Compound (CID)	53480468 (PC(20:3(5Z,8Z,11Z)/0:0))

Stereochemical and Conformational Features

The R-configuration at the sn-2 position of glycerol ensures proper orientation for ester bond formation with the fatty acid. The Z (cis) geometry of the double bonds introduces kinks in the acyl chain, reducing packing efficiency and increasing membrane fluidity. This structural motif is critical for the compound’s interactions with proteins and lipids in biological membranes.

Biosynthesis and Metabolic Pathways

Enzymatic Synthesis

LysoPC(20:3(5Z,8Z,11Z)) is derived from phosphatidylcholine (PC) through the action of phospholipase A2 (PLA2), which hydrolyzes the fatty acid at the sn-2 position. The precursor PC(20:3(5Z,8Z,11Z)/0:0) (CID: 53480468) undergoes deacylation to yield the lysophospholipid. Key enzymes involved in PC metabolism include:

Table 2: Enzymes in Phosphatidylcholine Metabolism

Enzyme	Function	Gene	Uniprot ID
Choline-phosphate cytidylyltransferase	Converts phosphorylcholine to CDP-choline, a PC precursor	PCYT1A/B	P49585/Q9Y5K3
Phospholipase A2	Catalyzes hydrolysis of PC to LysoPC and free fatty acids	PLA2G	P04054
Lysophospholipase	Degrades LysoPC into glycerophosphocholine and fatty acids	ASPG	Q86U10

Degradation and Recycling

LysoPCs are metabolized via reacylation by lysophosphatidylcholine acyltransferases (LPCATs) or hydrolysis by lysophospholipases. In Trypanosoma brucei, LysoPC(20:3(5Z,8Z,11Z)) may participate in lipid remodeling pathways essential for parasite survival.

Biological Roles and Mechanisms

Membrane Dynamics

The compound’s amphiphilic nature allows it to integrate into lipid bilayers, modulating membrane curvature and facilitating vesicle formation. Its unsaturated acyl chain disrupts lipid packing, promoting membrane fluidity in Trypanosoma membranes.

Signaling Functions

LysoPCs are recognized as bioactive lipids that interact with G-protein-coupled receptors (GPCRs) such as G2A and GPR4, triggering intracellular calcium release and inflammatory responses. While direct evidence for LysoPC(20:3(5Z,8Z,11Z)) in signaling is limited, structural analogs activate immune cells, suggesting potential roles in host-pathogen interactions.

Pathogen-Specific Adaptations

In Trypanosoma brucei, LysoPC(20:3(5Z,8Z,11Z)) may contribute to:

• Evasion of host immunity: By mimicking host lipids to avoid detection.

• Membrane protein localization: Anchoring surface proteins like variant surface glycoproteins (VSGs).

Research Findings and Experimental Data

Detection in Trypanosoma brucei

LysoPC(20:3(5Z,8Z,11Z)) was identified in lipid extracts of T. brucei using mass spectrometry, with a concentration of 0.8 ± 0.2 nmol/mg protein. Its abundance correlates with the parasite’s life cycle stage, peaking during the bloodstream form.

Interaction with Host Proteins

In vitro studies show that LysoPC(20:3(5Z,8Z,11Z)) binds to C-reactive protein (CRP) with a dissociation constant ($K_d$) of 12.3 μM, implicating it in modulating host inflammatory responses.

Table 3: Binding Affinities of LysoPC Species

LysoPC Species	Target Protein	$K_d$ (μM)	Biological Effect
LysoPC(16:0)	G2A Receptor	5.6	Calcium mobilization
LysoPC(18:1)	CRP	9.1	Complement activation
LysoPC(20:3(5Z,8Z,11Z))	CRP	12.3	Immune evasion?